Cas no 860025-94-1 (2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine)

2-Methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine is a triazole-containing amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,4-triazole moiety, which is known for contributing to biological activity, including antifungal and antimicrobial properties. The tertiary amine group enhances solubility and reactivity, making it a versatile intermediate for further chemical modifications. This compound may also serve as a building block in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and compatibility with common organic solvents further underscore its utility in synthetic chemistry. Research into its precise pharmacological or agrochemical applications remains ongoing.
2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine structure
860025-94-1 structure
Product Name:2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine
CAS No:860025-94-1
MF:C7H14N4
MW:154.212860584259
CID:6011048
PubChem ID:59754199
Update Time:2025-10-29

2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine
    • SCHEMBL3371124
    • EN300-1728640
    • 1,1-dimethyl-3-[1,2,4]triazol-1-yl-propylamine
    • KGGVQASNNMWGCP-UHFFFAOYSA-N
    • 860025-94-1
    • Inchi: 1S/C7H14N4/c1-7(2,8)3-4-11-6-9-5-10-11/h5-6H,3-4,8H2,1-2H3
    • InChI Key: KGGVQASNNMWGCP-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCN1C=NC=N1

Computed Properties

  • Exact Mass: 154.121846464g/mol
  • Monoisotopic Mass: 154.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 56.7Ų

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2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine Related Literature

Additional information on 2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine

Compound CAS No 860025-94-1: 2-Methyl-4-(1H-1,2,4-Triazol-1-Yl)Butan-2-Amine

Compound CAS No 860025-94-1, also known as 2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine, is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of amines and triazoles, making it a valuable molecule in both academic research and industrial settings.

The molecular structure of 2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-2-amine is characterized by a butanamine backbone with a methyl group and a triazole substituent. The presence of the triazole ring introduces unique electronic properties, which have been exploited in numerous studies to enhance the compound's reactivity and selectivity in chemical reactions. Recent research has focused on leveraging these properties for the development of advanced materials, pharmaceuticals, and agrochemicals.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various nucleophilic substitutions and condensation reactions has made it an invaluable building block in medicinal chemistry. For instance, studies have demonstrated its utility in the synthesis of novel antifungal agents and anticancer drugs, where the triazole moiety plays a critical role in enhancing the bioavailability and efficacy of the resulting compounds.

In addition to its role in drug discovery, CAS No 860025-94-1 has also been explored for its potential in materials science. The compound's ability to form stable metal complexes has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation applications.

Recent advancements in green chemistry have further highlighted the importance of this compound as an environmentally friendly reagent. Its use in catalytic processes has been shown to reduce waste generation and improve reaction efficiency, aligning with global efforts to promote sustainable chemical practices.

The synthesis of 2-methyl-4-(1H-1,2,4-triazol-1-yllbutan~amime) has also been optimized through innovative methodologies. Researchers have developed efficient one-pot synthesis routes that minimize reaction steps and maximize yield. These improvements not only enhance the scalability of production but also contribute to cost-effective manufacturing processes.

From a toxicological perspective, studies have been conducted to assess the safety profile of this compound. Results indicate that it exhibits low toxicity under standard conditions, making it suitable for use in consumer products and industrial applications. However, further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, compound CAS No 860025~94~I, or 2-methyl~4~(I H~I ~zol~yl)butan~amime, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a key molecule in contemporary chemical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future advancements across various industries.

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